molecular formula C14H20N4 B8749865 8-(4,4-Dimethylcyclohexyl)-[1,2,4]triazolo[1,5-A]pyridin-2-amine

8-(4,4-Dimethylcyclohexyl)-[1,2,4]triazolo[1,5-A]pyridin-2-amine

Cat. No. B8749865
M. Wt: 244.34 g/mol
InChI Key: IGYJHEMUUFBMGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-(4,4-Dimethylcyclohexyl)-[1,2,4]triazolo[1,5-A]pyridin-2-amine is a useful research compound. Its molecular formula is C14H20N4 and its molecular weight is 244.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H20N4

Molecular Weight

244.34 g/mol

IUPAC Name

8-(4,4-dimethylcyclohexyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine

InChI

InChI=1S/C14H20N4/c1-14(2)7-5-10(6-8-14)11-4-3-9-18-12(11)16-13(15)17-18/h3-4,9-10H,5-8H2,1-2H3,(H2,15,17)

InChI Key

IGYJHEMUUFBMGZ-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC(CC1)C2=CC=CN3C2=NC(=N3)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution 8-(4,4-dimethyl-cyclohex-1-enyl)-[1,2,4]triazolo[1,5-a]pyridine-2-yl-amine (30 mg, 0.124 mmol) in methanol (4 mL) was added 10% Pd/C (30 mg), and the reaction mixture was allowed to stir under hydrogen balloon atmosphere at 25° C. for 2 hours. The reaction mixture was filtered through a bed of celite, and the filtrate was evaporated off in vacuo to get the title compound (30 mg, 99%) as a white solid which was used in next step without further purification. MS ISP (m/e): 245.0 (100) [(M+H)+].
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mg
Type
catalyst
Reaction Step One
Yield
99%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.